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Compound of Interest

Compound Name: 3-Chloroisoquinolin-6-ol

CAS No.: 1374652-53-5

Cat. No.: B1436754

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding 3-Chloroisoquinolin-6-
ol
3-Chloroisoquinolin-6-ol (CAS No. 1374652-53-5) is a substituted isoquinoline, a class of

heterocyclic aromatic compounds with significant interest in medicinal chemistry and drug

development.[1] The presence of a chlorine atom, a hydroxyl group, and the isoquinoline

scaffold imparts a unique reactivity profile, making it a valuable intermediate in the synthesis of

complex molecular architectures.[1] The chlorine at the 3-position can serve as a handle for

nucleophilic aromatic substitution or transition metal-catalyzed cross-coupling reactions, while

the phenolic hydroxyl group at the 6-position can be a key site for derivatization or can

influence the molecule's biological activity through hydrogen bonding.

Given its reactive nature and the general toxicity associated with halogenated heterocyclic

compounds, adherence to strict handling and storage protocols is paramount to ensure the

safety of laboratory personnel and maintain the compound's integrity for research applications.
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This document provides a detailed guide to the safe handling, storage, and disposal of 3-
Chloroisoquinolin-6-ol, grounded in established safety principles and chemical reactivity.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of 3-Chloroisoquinolin-6-ol is the

foundation for its safe handling and storage.

Property Value Source

CAS Number 1374652-53-5 [2][3]

Molecular Formula C₉H₆ClNO [3]

Molecular Weight 179.60 g/mol [3]

Appearance Likely a solid
Inferred from related

compounds

Purity ≥95% (typical) [3]

Storage Temperature 2-8°C [4]

Storage Atmosphere
Inert atmosphere (e.g., Argon,

Nitrogen)
[4]

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for 3-Chloroisoquinolin-6-ol is not widely available,

data from closely related compounds, such as 3-chloroisoquinoline, provide a strong indication

of its potential hazards.

Anticipated GHS Hazard Statements:

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[5]

H318: Causes serious eye damage.[5]
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H335: May cause respiratory irritation.[5]

The primary routes of exposure are inhalation of the solid as dust, skin and eye contact, and

ingestion. The phenolic hydroxyl group may also impart corrosive properties. Therefore, all

handling must be conducted with appropriate engineering controls and personal protective

equipment (PPE).

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure risk.

PPE Component Specification Rationale

Gloves

Double-gloving with chemically

resistant gloves (e.g., Butyl

rubber, Viton®). Nitrile gloves

offer poor resistance to

halogenated hydrocarbons and

should be avoided as the

primary barrier.[6][7]

Provides a robust barrier

against dermal absorption.

Double-gloving minimizes risk

if the outer glove is breached.

Eye/Face Protection
Chemical safety goggles and a

full-face shield.

Protects eyes and face from

splashes or airborne particles

of the compound.

Lab Coat/Gown

A disposable, solid-front, back-

closing gown made of a low-

permeability fabric with long

sleeves and tight-fitting cuffs.

Protects the body and

personal clothing from

contamination.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used,

especially when handling the

powder outside of a certified

chemical fume hood.

Prevents inhalation of the

compound as dust or potential

vapors.
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Protocols for Safe Handling and Storage
Adherence to these protocols is critical for both user safety and maintaining the chemical's

stability and purity.

Handling Protocol
All manipulations of 3-Chloroisoquinolin-6-ol should be performed in a certified chemical

fume hood to control for inhalation exposure.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure the chemical fume hood is functioning correctly.

Designate a specific area within the hood for the handling of this compound.

Donning PPE: Put on all required PPE as detailed in the table above.

Weighing and Transfer:

If possible, handle in an inert atmosphere glovebox to prevent exposure to moisture and

air.

When weighing, use a tared, sealed container to minimize dust generation.

Use spark-resistant tools for transfers.

Post-Handling:

Tightly reseal the container under an inert atmosphere.

Decontaminate all surfaces and equipment used.

Properly doff and dispose of contaminated PPE.

Wash hands thoroughly with soap and water after handling is complete.

Workflow for Safe Handling

Caption: Workflow for the safe handling of 3-Chloroisoquinolin-6-ol.
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Storage Protocol
The stability of 3-Chloroisoquinolin-6-ol is sensitive to environmental factors.[8] Improper

storage can lead to degradation, compromising experimental results.

Optimal Storage Conditions:

Temperature: 2-8°C in a refrigerator dedicated to chemical storage.[4]

Atmosphere: Store under a dry, inert atmosphere (e.g., argon or nitrogen) to prevent

hydrolysis of the chloro group and potential oxidation of the phenol.[8]

Container: Use a tightly sealed, amber glass vial or other light-blocking container to prevent

photodegradation.[8]

Incompatibilities: Store away from strong oxidizing agents, strong bases, and moisture.

A change in the physical appearance of the compound, such as darkening in color, may

indicate degradation. If this is observed, it is advisable to verify the purity of the material before

use.[8]

Decision Tree for Proper Storage
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Caption: Decision-making process for the proper storage of 3-Chloroisoquinolin-6-ol.
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Spill and Waste Disposal Protocols
Accidental spills and the proper disposal of waste are critical safety considerations.

Spill Cleanup Protocol
In the event of a spill, the primary objective is to contain the material safely and decontaminate

the area without creating additional hazards.

Step-by-Step Spill Response for a Solid Compound:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate non-essential

personnel.

Assess the Spill: Determine the extent of the spill. For large spills, or if you are unsure how

to proceed, contact your institution's Environmental Health and Safety (EHS) department.

Don PPE: Wear the appropriate PPE, including respiratory protection, double gloves, a lab

gown, and eye/face protection.[9]

Contain the Spill: Gently cover the solid spill with a damp paper towel to prevent the

generation of airborne dust.[10]

Clean Up:

Carefully scoop the material and the paper towel into a designated "Halogenated Organic

Waste" container.[9] Use non-sparking tools.

Wipe the spill area with a wet paper towel or absorbent pad, working from the outside in to

avoid spreading the contamination.[11]

Decontaminate: Clean the area with soap and water.

Dispose: All cleanup materials must be disposed of as hazardous waste. Seal the waste

container and label it appropriately.

Spill Response Workflowdot digraph "Spill_Response_Workflow" { graph [rankdir="TB",

splines=ortho]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge
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[fontname="Arial", fontsize=9];

// Nodes Spill [label="Spill Occurs", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

Evacuate [label="Evacuate Area\nAlert Others", fillcolor="#FBBC05", fontcolor="#202124"];

Assess [label="Assess Spill Size\nand Risk", shape=diamond, fillcolor="#FBBC05",

fontcolor="#202124"]; CallEHS [label="Call EHS for\nLarge/Unknown Spill", shape=box,

fillcolor="#EA4335", fontcolor="#FFFFFF"]; DonPPE [label="Don Full PPE\n(incl. Respirator)",

fillcolor="#F1F3F4", fontcolor="#202124"]; Contain [label="Cover with Damp Towel\nto Prevent

Dust", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Cleanup [label="Scoop into Waste

Container", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Decontaminate [label="Wipe Area

(Outside-In)\nClean with Soap & Water", fillcolor="#34A853", fontcolor="#FFFFFF"]; Dispose

[label="Dispose of all materials\nas Halogenated Waste", fillcolor="#F1F3F4",

fontcolor="#202124"];

// Edges Spill -> Evacuate; Evacuate -> Assess; Assess -> CallEHS

[label="Large/\nUncertain"]; Assess -> DonPPE [label="Small/\nManageable"]; DonPPE ->

Contain; Contain -> Cleanup; Cleanup -> Decontaminate; Decontaminate -> Dispose; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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